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Compound of Interest

Compound Name: 2-Acetyl-4-methylphenyl benzoate

Cat. No.: B2740641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-Acetyl-4-
methylphenyl benzoate, a valuable organic intermediate. The document details the necessary

starting materials, a robust experimental protocol, and key quantitative data to facilitate its

preparation and characterization in a laboratory setting.

Core Synthesis Route
The most direct and common method for the synthesis of 2-Acetyl-4-methylphenyl benzoate
is the esterification of 2'-Hydroxy-5'-methylacetophenone with benzoyl chloride. This reaction, a

classic example of the Schotten-Baumann reaction, proceeds by the acylation of the phenolic

hydroxyl group of 2'-Hydroxy-5'-methylacetophenone using the acyl chloride in the presence of

a base. The base is crucial for neutralizing the hydrochloric acid byproduct generated during

the reaction, thus driving the equilibrium towards the formation of the desired ester product.

Starting Materials and Product Data
A summary of the key quantitative data for the starting materials and the final product is

presented in the table below. It is important to note that while extensive data is available for the

starting materials, specific experimental data for the final product, 2-Acetyl-4-methylphenyl
benzoate, is not widely reported in the public domain. Therefore, the expected analytical

characteristics are inferred from the analysis of structurally similar compounds.
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Compoun
d Name

Role
Molecular
Formula

Molecular
Weight (
g/mol )

CAS
Number

Physical
State

Melting
Point (°C)

2'-Hydroxy-

5'-

methylacet

ophenone

Starting

Material
C₉H₁₀O₂ 150.17 1450-72-2

Crystalline

powder
48-51

Benzoyl

Chloride

Starting

Material
C₇H₅ClO 140.57 98-88-4

Colorless

liquid
-1

Sodium

Hydroxide
Base NaOH 40.00 1310-73-2 White solid 318

Dichlorome

thane
Solvent CH₂Cl₂ 84.93 75-09-2

Colorless

liquid
-96.7

2-Acetyl-4-

methylphe

nyl

benzoate

Final

Product
C₁₆H₁₄O₃ 254.28 4010-19-9

Solid

(Expected)

Not

Reported

Note on Product Data: Specific, experimentally verified melting point, NMR, and IR data for 2-
Acetyl-4-methylphenyl benzoate (CAS 4010-19-9) are not readily available in the referenced

literature. The characterization data for structurally related compounds suggest the following

expected spectral features:

¹H NMR: Peaks corresponding to the acetyl group protons (singlet, ~2.5 ppm), the methyl

group protons on the phenyl ring (singlet, ~2.3 ppm), and aromatic protons in their respective

regions.

¹³C NMR: Resonances for the carbonyl carbons of the acetyl and benzoate groups, as well

as for the aromatic carbons.

IR Spectroscopy: Characteristic absorption bands for the ester carbonyl (C=O) and the

ketone carbonyl (C=O) groups, typically in the range of 1680-1750 cm⁻¹.
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Experimental Protocol: Schotten-Baumann
Esterification
This protocol is adapted from established procedures for the benzoylation of substituted

phenols.

Materials:

2'-Hydroxy-5'-methylacetophenone

Benzoyl chloride

10% (w/v) aqueous Sodium Hydroxide (NaOH) solution

Dichloromethane (CH₂Cl₂)

Anhydrous Magnesium Sulfate (MgSO₄)

Deionized water

Standard laboratory glassware and equipment (round-bottom flask, separatory funnel,

magnetic stirrer, etc.)

Rotary evaporator

Procedure:

Dissolution of Phenol: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2'-

Hydroxy-5'-methylacetophenone (1.0 equivalent) in dichloromethane.

Addition of Base: To the stirred solution, add a 10% aqueous solution of sodium hydroxide

(2.0-3.0 equivalents).

Addition of Acyl Chloride: Cool the biphasic mixture in an ice bath. Slowly add benzoyl

chloride (1.1-1.2 equivalents) dropwise to the vigorously stirred mixture.

Reaction: Allow the reaction to warm to room temperature and continue stirring for 1-2 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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Work-up:

Transfer the reaction mixture to a separatory funnel.

Separate the organic layer.

Wash the organic layer sequentially with 1 M HCl (to neutralize excess NaOH), saturated

aqueous sodium bicarbonate solution (to remove any unreacted benzoyl chloride), and

brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent (dichloromethane) under reduced pressure using a rotary evaporator

to yield the crude product.

The crude 2-Acetyl-4-methylphenyl benzoate can be further purified by recrystallization

from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica

gel.

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis process from starting

materials to the purified final product.
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Caption: Workflow for the synthesis of 2-Acetyl-4-methylphenyl benzoate.

To cite this document: BenchChem. [Technical Guide: Synthesis of 2-Acetyl-4-methylphenyl
benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2740641#starting-materials-for-2-acetyl-4-
methylphenyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b2740641?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2740641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

